Cas no 1785614-80-3 (3,3-Difluoro-3-phenylpropane-1-sulfonyl chloride)

• Product Name: 3,3-Difluoro-3-phenylpropane-1-sulfonyl chloride
• CAS No: 1785614-80-3
• MF: C₉H₉ClF₂O₂S
• MW: 254.681367635727
• CID: 5906891
• PubChem ID: 105510506
• Update Time: 2025-05-20

3,3-Difluoro-3-phenylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1861656
• 3,3-difluoro-3-phenylpropane-1-sulfonyl chloride
• 1785614-80-3
• 3,3-Difluoro-3-phenylpropane-1-sulfonyl chloride

• Inchi： 1S/C9H9ClF2O2S/c10-15(13,14)7-6-9(11,12)8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： PVKSPHCUAJHQQT-UHFFFAOYSA-N
• SMILES： ClS(CCC(C1C=CC=CC=1)(F)F)(=O)=O

Computed Properties

• Exact Mass: 253.9979847g/mol
• Monoisotopic Mass: 253.9979847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Additional information on 3,3-Difluoro-3-phenylpropane-1-sulfonyl chloride

3,3-Difluoro-3-phenylpropane-1-sulfonyl chloride (CAS No. 1785614-80-3)

The compound 3,3-Difluoro-3-phenylpropane-1-sulfonyl chloride (CAS No. 1785614-80-3) is a highly specialized chemical entity with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with a fluorinated aromatic system, making it a valuable precursor in the synthesis of advanced materials and pharmaceuticals.

Structure and Properties: The molecular structure of 3,3-Difluoro-3-phenylpropane-1-sulfonyl chloride consists of a propane backbone substituted with two fluorine atoms at the third carbon position and a phenyl group at the same position. The sulfonyl chloride group (-SO₂Cl) is attached to the first carbon of the propane chain. This arrangement imparts the compound with distinct chemical properties, including high reactivity due to the electrophilic nature of the sulfonyl chloride group and the electron-withdrawing effects of the fluorine atoms.

Synthesis and Applications: Recent studies have highlighted innovative methods for synthesizing 3,3-Difluoro-3-phenylpropane-1-sulfonyl chloride, leveraging advanced catalytic systems and green chemistry principles. The compound has found extensive use in the preparation of sulfonamides, which are critical intermediates in drug discovery and development. Its ability to act as an efficient electrophilic agent makes it indispensable in nucleophilic substitution reactions, particularly in the synthesis of biologically active molecules.

Research Insights: Cutting-edge research has explored the role of 3,3-Difluoro-3-phenylpropane-1-sulfonyl chloride in polymer chemistry, where it serves as a building block for high-performance polymers with tailored properties such as thermal stability and mechanical strength. Additionally, its application in organocatalysis has been reported, showcasing its potential in asymmetric synthesis—a field that continues to gain momentum in modern organic chemistry.

Safety and Handling: Despite its versatility, proper handling of 3,3-Difluoro-3-phenylpropane-1-sulfonyl chloride is essential due to its reactive nature. Occupational exposure limits and safety protocols have been established to ensure safe use in industrial settings. Researchers are advised to follow standard laboratory practices when working with this compound to minimize risks associated with its handling.

Market Trends: The demand for CAS No. 1785614-80-3 has seen a steady increase driven by advancements in specialty chemicals and pharmaceuticals. Market analysis indicates a growing preference for fluorinated sulfonyl chlorides due to their unique reactivity profiles and compatibility with diverse synthetic strategies.

In conclusion, 3,3-Difluoro-3-phenylpropane-1-sulfonyl chloride (CAS No. 1785614-80) stands as a pivotal compound in contemporary chemical research and industry applications. Its structural features and reactivity make it an invaluable tool for scientists and engineers seeking to develop innovative materials and therapeutic agents.